Cas no 312275-42-6 (N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine)

• Product Name: N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine
• CAS No: 312275-42-6
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD01190395
• CID: 4712502
• Update Time: 2025-06-15

N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-N-(methylsulfonyl)glycine
• BAS 00849827
• Cambridge id 5601133
• Oprea1_567245
• Oprea1_111176
• STK086688
• 2-(2,6-dimethyl-N-methylsulfonylanilino)acetic acid
• glycine, N-(2,6-dimethylphenyl)-N-(methylsulfonyl)-
• [(2,6-Dimethyl-phenyl)-methanesulfonyl-amino]-acetic acid
• N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine

• MDL： MFCD01190395
• Inchi： 1S/C11H15NO4S/c1-8-5-4-6-9(2)11(8)12(7-10(13)14)17(3,15)16/h4-6H,7H2,1-3H3,(H,13,14)
• InChI Key： IPYRPCJNXGWMQW-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)O)C1C(C)=CC=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 363
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine

Introduction to N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine (CAS No. 312275-42-6)

N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine, identified by its CAS number 312275-42-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine consists of a phenyl ring substituted with two methyl groups at the 2 and 6 positions, combined with a glycine moiety that is further modified by a methylsulfonyl group. This particular arrangement imparts distinct chemical characteristics that have been explored in recent scientific literature.

In recent years, there has been growing interest in the potential applications of N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine due to its ability to interact with biological targets in novel ways. For instance, studies have indicated that this compound may serve as a useful intermediate in the synthesis of more complex molecules with therapeutic potential. The presence of the methylsulfonyl group particularly has been highlighted for its role in modulating the reactivity and binding affinity of the compound towards specific biological receptors.

One of the most compelling aspects of N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine is its versatility in chemical modifications. Researchers have leveraged this flexibility to design derivatives that exhibit enhanced pharmacological properties. For example, modifications to the phenyl ring or the glycine backbone can lead to compounds with improved solubility, bioavailability, or target specificity. These findings have opened up new avenues for exploring its use in developing novel drugs targeting various diseases.

The synthesis of N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of the phenyl ring followed by the introduction of the methylsulfonyl group onto the glycine moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In terms of biological activity, preliminary studies have suggested that N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression. The methylsulfonyl group is known to enhance binding interactions with biological targets, making it an attractive feature for drug design. Further research is ongoing to fully elucidate its mechanism of action and potential therapeutic applications.

The compound's stability under various conditions has also been a focus of investigation. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to assess its suitability for formulation into drug products. The results have been promising, indicating that N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine can maintain its structural integrity and efficacy over time when stored under appropriate conditions.

The regulatory landscape for compounds like N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine is another critical consideration. Manufacturers must adhere to stringent guidelines set forth by regulatory agencies such as the FDA and EMA to ensure safety and efficacy before clinical trials can commence. The compound's journey through preclinical testing has revealed several promising attributes that are likely to contribute positively to its overall profile as a potential therapeutic agent.

The future prospects for N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine are bright given its unique chemical properties and potential biological activities. Ongoing research aims to expand upon initial findings by exploring new synthetic routes and evaluating its efficacy in preclinical models. Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing this compound towards clinical development.

In conclusion, N-(2,6-Dimethylphenyl)-N-(methylsulfonyl)glycine (CAS No. 312275-42-6) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its structural features and functional capabilities make it a promising candidate for further exploration in both academic research and industrial applications.